Cas no 1394822-93-5 ((R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride)

• Product Name: (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride
• CAS No: 1394822-93-5
• MF: C₉H₁₀ClF₄NO
• MW: 259.628415584564
• MDL: MFCD12758223
• CID: 2092361
• PubChem ID: 74889961
• Update Time: 2025-06-08

(R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride
• 1213208-99-1
• AKOS025117270
• CS-0157170
• (2R)-2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol hydrochloride
• 1394822-93-5
• D82902
• BS-15487
• MFCD12758223
• (2R)-2-amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]ethanol;hydrochloride
• (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanolhydrochloride
• (2R)-2-Amino-2-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol HCl
• (2R)-2-AMINO-2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHANOL HYDROCHLORIDE

• MDL： MFCD12758223
• Inchi： 1S/C9H9F4NO.ClH/c10-7-2-1-5(8(14)4-15)3-6(7)9(11,12)13;/h1-3,8,15H,4,14H2;1H/t8-;/m0./s1
• InChI Key： CMWVMMHOMJZAOT-QRPNPIFTSA-N
• SMILES： Cl.FC1C=CC(=CC=1C(F)(F)F)[C@H](CO)N

Computed Properties

• Exact Mass: 259.0387043g/mol
• Monoisotopic Mass: 259.0387043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride

(R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride (CAS No. 1394822-93-5)

(R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride (CAS No. 1394822-93-5) is a chiral compound that has garnered significant attention in the pharmaceutical and chemical industries due to its unique properties and potential applications. This compound is a hydrochloride salt of an amino alcohol, characterized by its chiral center and the presence of a fluoro and trifluoromethyl substituent on the aromatic ring. These structural features contribute to its high specificity and selectivity in various biological systems.

The chiral nature of (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride is particularly important in drug development, as enantiomers can exhibit different pharmacological profiles. The (R) enantiomer has been extensively studied for its potential therapeutic effects, particularly in the treatment of neurological disorders and as a building block for more complex molecules.

Recent research has highlighted the role of fluorinated compounds in enhancing the potency and selectivity of drugs. The fluoro and trifluoromethyl groups in (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride contribute to its favorable pharmacokinetic properties, such as improved solubility, metabolic stability, and reduced toxicity. These properties make it an attractive candidate for the development of new therapeutic agents.

In the context of neurological disorders, studies have shown that (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride can modulate specific neurotransmitter systems, such as serotonin and dopamine pathways. This modulation can have beneficial effects on conditions like depression, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic potential in these areas.

Beyond its direct therapeutic applications, (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride is also a valuable intermediate in the synthesis of more complex molecules. Its hydroxyl and amino functional groups provide multiple points for chemical modification, allowing for the creation of a wide range of derivatives with diverse biological activities. This versatility makes it a key component in the development of novel drugs and materials.

The synthesis of (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride involves several steps, including the formation of the chiral center through asymmetric synthesis techniques. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these processes, making large-scale production more feasible. The use of environmentally friendly solvents and catalysts has also been explored to reduce the environmental impact of its synthesis.

In terms of safety and regulatory compliance, (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride is subject to rigorous testing to ensure its safety for both human use and environmental release. Preclinical studies have demonstrated its low toxicity profile, making it suitable for further development as a pharmaceutical agent. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

The market demand for chiral compounds like (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride continues to grow, driven by the increasing focus on personalized medicine and targeted therapies. Pharmaceutical companies are investing heavily in the development of new drugs based on chiral molecules, recognizing their potential to improve patient outcomes and reduce side effects.

In conclusion, (R)-2-Amino-2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol hydrochloride (CAS No. 1394822-93-5) is a promising compound with a wide range of applications in pharmaceutical research and development. Its unique structural features, combined with its favorable biological properties, make it an important molecule for both current and future therapeutic innovations.